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Compound of Interest

Compound Name: 2,3-Dimethylpiperidine

Cat. No.: B1295095 Get Quote

An In-depth Technical Guide to 2,3-
Dimethylpiperidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2,3-Dimethylpiperidine, a pivotal

heterocyclic compound with significant applications in the pharmaceutical and chemical

industries. We will delve into its chemical and physical properties, synthesis methodologies,

and its role as a key building block in the development of novel therapeutics.

Core Properties of 2,3-Dimethylpiperidine
2,3-Dimethylpiperidine is a disubstituted piperidine that exists as stereoisomers, primarily the

cis and trans forms. The properties of these isomers, as well as the general mixture, are crucial

for their application in stereoselective synthesis.

Table 1: Physicochemical Properties of 2,3-Dimethylpiperidine Isomers
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Property
2,3-
Dimethylpiperidine
(Isomer Mixture)

cis-2,3-
Dimethylpiperidine

trans-2,3-
Dimethylpiperidine

CAS Number 5347-68-2[1][2][3] 23513-39-5

Not uniquely

specified; often

referenced under the

general CAS number.

Molecular Formula C₇H₁₅N[1] C₇H₁₅N C₇H₁₅N

Molecular Weight 113.20 g/mol [1][2] 113.20 g/mol 113.20 g/mol

Boiling Point 140.3°C at 760 mmHg Not specified Not specified

Density 0.794 g/cm³ Not specified Not specified

Flash Point 28°C Not specified Not specified

Synonyms
2,3-Lupetidine,

Nonafin[1][2][3]
cis-2,3-Lupetidine trans-2,3-Lupetidine

Synthesis of 2,3-Dimethylpiperidine
The primary route for the synthesis of 2,3-Dimethylpiperidine is the catalytic hydrogenation of

2,3-lutidine (2,3-dimethylpyridine). This reaction saturates the aromatic pyridine ring to form the

piperidine ring. The choice of catalyst and reaction conditions can influence the

stereoselectivity of the product, yielding different ratios of cis and trans isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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